Cas no 1384856-35-2 (2-(2-Cyclopentyl-2H-pyrazol-3-ylmethyl)-isoindole-1,3-dione)

• Product Name: 2-(2-Cyclopentyl-2H-pyrazol-3-ylmethyl)-isoindole-1,3-dione
• CAS No: 1384856-35-2
• MF: C₁₇H₁₇N₃O₂
• MW: 295.335783720016
• CID: 5208813
• Update Time: 2025-07-18

2-(2-Cyclopentyl-2H-pyrazol-3-ylmethyl)-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(2-Cyclopentyl-2H-pyrazol-3-ylmethyl)-isoindole-1,3-dione
• 2-((1-Cyclopentyl-1H-pyrazol-5-yl)methyl)isoindoline-1,3-dione

• Inchi： 1S/C17H17N3O2/c21-16-14-7-3-4-8-15(14)17(22)19(16)11-13-9-10-18-20(13)12-5-1-2-6-12/h3-4,7-10,12H,1-2,5-6,11H2
• InChI Key： AEJNETOIVJSNPX-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CC1N(C2CCCC2)N=CC=1

Additional information on 2-(2-Cyclopentyl-2H-pyrazol-3-ylmethyl)-isoindole-1,3-dione

Recent Advances in the Study of 2-(2-Cyclopentyl-2H-pyrazol-3-ylmethyl)-isoindole-1,3-dione (CAS: 1384856-35-2)

The compound 2-(2-Cyclopentyl-2H-pyrazol-3-ylmethyl)-isoindole-1,3-dione (CAS: 1384856-35-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 2-(2-Cyclopentyl-2H-pyrazol-3-ylmethyl)-isoindole-1,3-dione, with particular emphasis on improving its yield and purity. Advanced synthetic methodologies, including microwave-assisted synthesis and catalytic asymmetric reactions, have been employed to achieve higher efficiency and selectivity. These advancements have facilitated the production of the compound in sufficient quantities for further biological evaluation.

In vitro and in vivo studies have demonstrated that 2-(2-Cyclopentyl-2H-pyrazol-3-ylmethyl)-isoindole-1,3-dione exhibits promising pharmacological properties. Notably, it has shown potent inhibitory activity against specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that the compound may possess antitumor activity, with selective cytotoxicity observed in certain cancer cell lines. These findings underscore the compound's versatility and its potential for development into a multi-target therapeutic agent.

Mechanistic studies have revealed that 2-(2-Cyclopentyl-2H-pyrazol-3-ylmethyl)-isoindole-1,3-dione interacts with key molecular targets, including kinases and transcription factors, to modulate cellular signaling pathways. Structural-activity relationship (SAR) analyses have identified critical functional groups responsible for its bioactivity, providing valuable insights for further structural optimization. Computational modeling and molecular docking studies have also been employed to predict binding modes and affinity, aiding in the rational design of derivatives with enhanced potency and selectivity.

Despite these promising findings, challenges remain in the development of 2-(2-Cyclopentyl-2H-pyrazol-3-ylmethyl)-isoindole-1,3-dione as a therapeutic agent. Issues such as pharmacokinetic properties, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Future research directions may include the exploration of novel formulations, combination therapies, and targeted delivery systems to maximize therapeutic efficacy and minimize adverse effects.

In conclusion, 2-(2-Cyclopentyl-2H-pyrazol-3-ylmethyl)-isoindole-1,3-dione (CAS: 1384856-35-2) represents a promising candidate for further investigation in the field of chemical biology and drug discovery. Its diverse biological activities and potential therapeutic applications highlight the importance of continued research to fully exploit its pharmacological potential. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to advance this compound through the drug development pipeline.